Cas no 54081-33-3 ((2E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one
• CAS No: 54081-33-3
• MF: C₁₅H₇F₅O
• MW: 298.207501649857
• CID: 4028727
• PubChem ID: 6285414
• Update Time: 2025-07-19

(2E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(pentafluorophenyl)-3-phenyl-, (2E)-
• (E)-1-(perfluorophenyl)-3-phenylprop-2-en-1-one
• (2E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one
• SCHEMBL1026628
• (2E)-1-(2,3,4,5,6-Pentafluorophenyl)-3-phenyl-2-propen-1-one
• F0415-0066
• AKOS001482461
• DTXSID501183822
• (E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one
• 54081-33-3

• Inchi： 1S/C15H7F5O/c16-11-10(12(17)14(19)15(20)13(11)18)9(21)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
• InChI Key： LBHOSKBIBWDCFT-VOTSOKGWSA-N
• SMILES： C(C1=C(F)C(F)=C(F)C(F)=C1F)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 298.04170565Da
• Monoisotopic Mass: 298.04170565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one

Chemical Profile of (2E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one (CAS No. 54081-33-3)

CAS No. 54081-33-3 refers to the chemical compound (2E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one, a molecule of significant interest in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its pentafluorophenyl and phenyl substituents, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structure of (2E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one features an α,β-unsaturated carbonyl system conjugated with a pentafluorophenyl ring and a phenyl group at the third position of the propenone backbone. This arrangement imparts a high degree of rigidity to the molecule while allowing for tunable electronic and steric interactions. The presence of fluorine atoms in the pentafluorophenyl moiety enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug discovery programs.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to modulate biological activity and improve pharmacokinetic properties. The pentafluorophenyl group, in particular, has been extensively studied for its role in enhancing binding affinity and selectivity in drug-receptor interactions. The compound (2E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one represents a promising example of how such substituents can be integrated into molecular frameworks to achieve desired pharmacological effects.

One of the most compelling aspects of this compound is its potential as a key intermediate in the synthesis of more complex pharmaceutical agents. The α,β-unsaturated carbonyl functionality serves as a versatile handle for further functionalization through reactions such as Michael additions, condensations, and oxidations. These transformations allow chemists to explore a wide range of structural modifications while retaining the core pharmacophoric elements that contribute to biological activity.

Recent studies have highlighted the synthetic utility of this compound in the preparation of fluorinated acrylates and ketones, which are known for their applications in medicinal chemistry and materials science. For instance, researchers have demonstrated that derivatives of (2E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one can serve as effective precursors for generating novel antimicrobial agents and anticancer compounds. The ability to modify both aromatic rings while maintaining the integrity of the unsaturated system provides chemists with a powerful toolkit for structure-activity relationship (SAR) studies.

The pharmacological potential of this compound has also been explored in several preclinical investigations. By leveraging computational modeling and high-throughput screening techniques, scientists have identified derivatives that exhibit inhibitory activity against various enzyme targets relevant to human diseases. Notably, modifications at the phenyl ring have been shown to influence binding affinity and selectivity toward enzymes such as kinases and proteases. These findings underscore the importance of fine-tuning molecular structure to optimize therapeutic efficacy.

Moreover, the metabolic stability imparted by the pentafluorophenyl group makes this compound an attractive candidate for oral administration. Fluorinated aromatic rings are known to resist degradation by cytochrome P450 enzymes, thereby extending half-life and improving bioavailability. This characteristic is particularly valuable in drug development pipelines where achieving sustained therapeutic levels is critical.

The spectroscopic properties of (CAS No. 54081-33-3) also make it a useful tool for analytical chemistry applications. Its absorption spectrum exhibits distinct peaks corresponding to π→π* transitions in both aromatic systems, allowing for easy identification and quantification using techniques such as UV-visible spectroscopy. Additionally, its NMR spectra provide detailed information about proton environments and connectivity within the molecule.

In conclusion,(2E)-1-(2,3,4,5,6-pentafluorophenyl)-3-phenylprop-2-en-1-one represents a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features offer opportunities for innovative synthetic strategies while its physicochemical properties make it suitable for drug discovery programs targeting various therapeutic areas. As research continues to uncover new applications for fluorinated compounds,CAS No. 54081-33-3 is poised to play an important role in shaping future advancements in medicinal chemistry.